6-isopropyl-5-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• Molecular Formula: C8H12N2OS
• Molecular Weight: 184.26 g/mol
• IUPAC Name: 5-methyl-6-propan-2-yl-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C8H12N2OS/c1-4(2)6-5(3)7(11)10-8(12)9-6/h4H,1-3H3,(H2,9,10,11,12)
• InChI Key: LSOBUGKQMQYIGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=S)NC1=O)C(C)C

Description

6-isopropyl-5-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C8H12N2OS and its molecular weight is 184.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To anhydrous ethanol (110 mL) was added sodium metal (1.16 g, 50.4 mmol) and the mixture was stirred until dissolution was complete. To this solution was added thiourea (1.79 g, 23.5 mmol) and ethyl 2,4-dimethyl-3-oxopentanoate (2.89 g, 16.8 mmol). The reaction mixture was stirred at 85° C. for 20 h then cooled and concentrated. The residue was diluted with water, the pH adjusted to 4 with 1 N hydrochloric acid then extracted with ethyl acetate (3×80 mL). The combined organic layers were washed with brine, dried over anhydrous sodium sulfate, filtered and concentrated to provide 6-isopropyl-5-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (2.40 g, 78% yield) as a tan solid that was used without further purification. C8H12N2OS: 185 (MH+).